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Compound of Interest

Compound Name: HTL14242

Cat. No.: B15620527

Get Quote

As information regarding "HTL14242" is not publicly available, this technical guide provides a

preclinical data summary for Sotorasib (AMG 510), a first-in-class, selective, and irreversible

inhibitor of the KRAS G12C mutation, as a representative example. Sotorasib has received

regulatory approval for the treatment of adult patients with KRAS G12C-mutated locally

advanced or metastatic non-small cell lung cancer (NSCLC) who have received at least one

prior systemic therapy.[1][2][3][4]

Mechanism of Action
Sotorasib specifically targets the cysteine residue of the KRAS G12C mutant protein.[5] It

covalently binds to this residue, locking the KRAS protein in an inactive, GDP-bound state.[6]

This irreversible inhibition prevents downstream signaling through critical pathways involved in

cell proliferation and survival, primarily the mitogen-activated protein kinase (MAPK) and

phosphoinositide 3-kinase (PI3K)-AKT pathways.[5]

Signaling Pathway
The following diagram illustrates the mechanism of action of Sotorasib in inhibiting the KRAS

G12C signaling pathway.
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Sotorasib's inhibition of the KRAS G12C signaling pathway.
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Quantitative Data Summary
In Vitro Potency
The in vitro potency of Sotorasib was evaluated in various KRAS G12C mutant cancer cell

lines. The half-maximal inhibitory concentration (IC50) for cell viability was determined after 72

hours of treatment.

Cell Line Cancer Type IC50 (µM) Reference

NCI-H358
Non-Small Cell Lung

Cancer
~0.006 [5][6]

MIA PaCa-2 Pancreatic Cancer ~0.009 [5][6]

NCI-H23
Non-Small Cell Lung

Cancer
0.6904 [5][6]

Panel of KRAS G12C

lines
Various 0.004 - 0.032 [5][7]

Non-KRAS G12C

lines
Various >7.5 [6]

In Vivo Efficacy
The antitumor activity of Sotorasib was assessed in xenograft models using human cancer cell

lines.
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Model Cell Line Treatment Outcome Reference

Subcutaneous

Xenograft
MIA PaCa-2

Sotorasib (25

mg/kg, p.o., daily

x 5 for 3 weeks)

Significant

reduction in

tumor burden

[8]

Subcutaneous

Xenograft
NCI-H358

Sotorasib (25

mg/kg, p.o., daily

x 5 for 15 days)

Potent antitumor

efficacy
[8]

Subcutaneous

Xenograft
NCI-H358

Sotorasib (30

mg/kg, p.o., daily

for 28 days)

Reduced tumor

size
[6]

Preclinical Pharmacokinetics
Pharmacokinetic parameters of Sotorasib were determined in rats following a single oral

administration.

Parameter Value Unit Reference

Dose 10 mg/kg [9][10]

Cmax 1865.2 ± 368.7 ng/mL

Tmax 0.58 ± 0.20 h

AUC(0-t) 4536.8 ± 986.4 ng·h/mL

t1/2 1.43 ± 0.35 h

Experimental Protocols
Cell Viability Assay
This protocol outlines the methodology to determine the dose-dependent effect of Sotorasib on

the viability of KRAS G12C mutant cells.
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Workflow for a Cell Viability Assay.
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Methodology:

Cell Culture: KRAS G12C mutant cells (e.g., NCI-H358, MIA PaCa-2) are cultured in

appropriate media supplemented with fetal bovine serum and antibiotics.[11]

Cell Seeding: Cells are seeded into 96-well plates at a density of 1 x 10⁴ cells per well and

incubated for 24 hours to allow for attachment.[12]

Drug Preparation: A stock solution of Sotorasib is prepared in DMSO and serially diluted in

cell culture medium to achieve the desired final concentrations.[11]

Treatment: The culture medium is replaced with medium containing various concentrations

of Sotorasib, and the plates are incubated for 72 hours.[12][13]

Viability Assessment: Cell viability is assessed using a colorimetric assay such as MTT. The

absorbance is measured using a plate reader.

Data Analysis: The percentage of cell viability is calculated relative to vehicle-treated control

cells, and IC50 values are determined by plotting the percentage of cell viability against the

logarithm of the inhibitor concentration.[5]

Western Blot Analysis
This protocol describes the steps to analyze the inhibition of KRAS downstream signaling by

Sotorasib.
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Workflow for Western Blot Analysis.
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Methodology:

Cell Treatment and Lysis: KRAS G12C mutant cells are treated with Sotorasib at various

concentrations (e.g., 100 nM) for different time points (e.g., 4-24 hours).[11] After treatment,

cells are lysed with RIPA buffer containing protease and phosphatase inhibitors.[11][14]

Protein Quantification: The protein concentration of each lysate is determined using a BCA

assay.[11]

SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-PAGE

and transferred to a PVDF membrane.

Antibody Incubation: The membrane is blocked and then incubated with primary antibodies

against phosphorylated ERK (p-ERK) and total ERK. Subsequently, the membrane is

incubated with an appropriate HRP-conjugated secondary antibody.[11]

Detection and Analysis: Protein bands are visualized using an enhanced chemiluminescence

(ECL) substrate. Densitometry can be used for semi-quantitative analysis of protein

expression.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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